Cas no 2228224-81-3 (1-2-(3-bromo-5-methylthiophen-2-yl)ethylcyclopropan-1-ol)

• Product Name: 1-2-(3-bromo-5-methylthiophen-2-yl)ethylcyclopropan-1-ol
• CAS No: 2228224-81-3
• MF: C₁₀H₁₃BrOS
• MW: 261.178621053696
• CID: 5785015
• PubChem ID: 165666024
• Update Time: 2025-08-05

1-2-(3-bromo-5-methylthiophen-2-yl)ethylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-[2-(3-bromo-5-methylthiophen-2-yl)ethyl]cyclopropan-1-ol
• EN300-1917315
• 2228224-81-3
• 1-2-(3-bromo-5-methylthiophen-2-yl)ethylcyclopropan-1-ol

• Inchi： 1S/C10H13BrOS/c1-7-6-8(11)9(13-7)2-3-10(12)4-5-10/h6,12H,2-5H2,1H3
• InChI Key： GCVPTXLIFOTQIN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)SC=1CCC1(CC1)O

Computed Properties

• Exact Mass: 259.98705g/mol
• Monoisotopic Mass: 259.98705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 48.5Ų

Additional information on 1-2-(3-bromo-5-methylthiophen-2-yl)ethylcyclopropan-1-ol

1-2-(3-Bromo-5-Methylthiophen-2-yl)Ethylcyclopropan-1-ol

The compound 1-2-(3-Bromo-5-Methylthiophen-2-yl)Ethylcyclopropan-1-ol (CAS No: 2228224-81-3) is a complex organic molecule with a unique structure that combines a cyclopropane ring, a thiophene moiety, and an alcohol functional group. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug design and material science.

The molecule's structure is characterized by a cyclopropane ring, which is known for its high strain energy and reactivity. Attached to this ring is an ethyl group that connects to a thiophene ring substituted with a bromine atom and a methyl group. The presence of the thiophene ring introduces aromaticity and potential for conjugation, which can influence the compound's electronic properties. The alcohol functional group adds hydrophilicity, making the molecule versatile in terms of solubility and reactivity.

Recent studies have explored the synthesis of 1-2-(3-Bromo-5-Methylthiophen-2-yl)Ethylcyclopropan-1-ol using various methodologies. One notable approach involves the coupling of bromothiophene derivatives with cyclopropane-containing alcohols under palladium-catalyzed conditions. This method has been optimized to achieve high yields and selectivity, making it suitable for large-scale production in pharmaceutical settings.

The compound's unique structure has led to its investigation in several therapeutic areas. For instance, researchers have examined its potential as a kinase inhibitor, which could be relevant in the treatment of cancer and inflammatory diseases. Additionally, its ability to form stable complexes with metal ions has been explored for applications in coordination chemistry and catalysis.

In terms of physical properties, 1-2-(3-Bromo-5-Methylthiophen-2-yl)Ethylcyclopropan-1-ol exhibits moderate solubility in organic solvents such as dichloromethane and ethyl acetate, while being less soluble in water. Its melting point and boiling point are consistent with its molecular weight and functional groups, making it stable under standard laboratory conditions.

Recent advancements in computational chemistry have allowed for detailed modeling of this compound's electronic structure. These studies have revealed that the cyclopropane ring contributes significantly to the molecule's reactivity, while the thiophene moiety enhances its aromatic character. Such insights are valuable for predicting the compound's behavior in various chemical reactions and biological systems.

The synthesis of 1-(3-Bromo-thieno[3,4-d]pyrimidinyl)cyclopropanol derivatives has also been explored as part of broader research into heterocyclic compounds with potential bioactivity. These studies highlight the versatility of thiophene-containing compounds in drug discovery.

In conclusion, 1-(3-Bromo-thieno[3,4-d]pyrimidinyl)cyclopropanol (CAS No: 2228224-81-) represents a promising compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methods and computational modeling, positions it as a valuable tool for future research and development in organic chemistry and pharmacology.